Cas no 101258-88-2 (2-Heptanone,7-(methylamino)-)

• Product Name: 2-Heptanone,7-(methylamino)-
• CAS No: 101258-88-2
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 124593
• PubChem ID: 15881000
• Update Time: 2025-04-18

2-Heptanone,7-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone,7-(methylamino)-
• 2-Heptanone, 7-(methylamino)- (6CI,9CI)
• 101258-88-2
• SCHEMBL11303506
• AKOS006346882
• 7-(methylamino)heptan-2-one

• Inchi： 1S/C8H17NO/c1-8(10)6-4-3-5-7-9-2/h9H,3-7H2,1-2H3
• InChI Key： XOSGHQJJFLJGBF-UHFFFAOYSA-N
• SMILES： O=C(C)CCCCCNC

Computed Properties

• Exact Mass: 143.13111
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 91.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 1.74610